Cas no 1261782-04-0 (3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl)

3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring methoxy, methyl, and trifluoromethoxy substituents, which contribute to its unique chemical and physical properties. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methoxy and methyl groups further influence electronic and steric properties, allowing for tailored reactivity in synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of ligands or functional materials. Its structural features enable precise modifications, supporting its use in advanced organic synthesis and drug discovery pipelines.
3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl structure
1261782-04-0 structure
Product name:3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl
CAS No:1261782-04-0
MF:C15H13F3O2
MW:282.257735013962
CID:4991933

3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C15H13F3O2/c1-10-7-11(9-12(8-10)19-2)13-5-3-4-6-14(13)20-15(16,17)18/h3-9H,1-2H3
    • InChI Key: XZQUGSXMQHGTOB-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1C1C=C(C=C(C)C=1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Topological Polar Surface Area: 18.5
  • XLogP3: 5.1

3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011009992-1g
3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl
1261782-04-0 97%
1g
1,460.20 USD 2021-07-05

Additional information on 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl

Introduction to 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261782-04-0)

3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261782-04-0, is a biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, featuring a methoxy group at the 3-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 2'-position, exhibits distinct chemical characteristics that make it a promising candidate for various applications.

The biphenyl core structure of 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of electron-withdrawing and electron-donating groups at specific positions on the biphenyl ring enhances its interaction with biological targets, which is particularly relevant in drug discovery and development. The trifluoromethoxy group, in particular, introduces fluorine atoms that can influence the compound's metabolic stability and binding affinity, making it an attractive moiety for medicinal chemists.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The structural diversity of biphenyl compounds allows for the tuning of their electronic and steric properties, which can be exploited to design molecules with specific functionalities. 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl is no exception, as its unique substitution pattern offers opportunities for further chemical modification and functionalization.

One of the most compelling aspects of 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl is its potential role in the development of novel therapeutic agents. Researchers have been exploring its pharmacological properties to identify new leads for treating various diseases. The compound's ability to interact with biological targets such as enzymes and receptors makes it a candidate for drug discovery programs targeting neurological disorders, cancer, and inflammatory diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways.

The synthesis of 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine-containing groups often presents challenges due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate trifluoromethoxy groups more efficiently, paving the way for larger-scale production and further exploration of its applications.

Another area where 3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl shows promise is in the field of advanced materials. Fluorinated aromatic compounds are known for their thermal stability, chemical resistance, and unique electronic properties, making them suitable for use in organic electronics, liquid crystals, and specialty polymers. The biphenyl structure provides a rigid framework that can be modified to enhance material performance. For instance, researchers have been investigating its potential as an intermediate in the synthesis of light-emitting diodes (LEDs) and organic photovoltaic cells due to its ability to absorb visible light efficiently.

The pharmaceutical industry has also been exploring the use of biphenyl derivatives as scaffolds for drug design. The versatility of this class of compounds allows for the creation of molecules with tailored pharmacokinetic profiles. For example, modifications at the 3-position and 5-position can influence solubility and metabolic clearance, while the presence of fluorine atoms can enhance binding affinity to biological targets. These factors are crucial in developing drugs that are both effective and well-tolerated by patients.

In conclusion,3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261782-04-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for further chemical exploration, offering opportunities for developing new drugs and advanced materials. As research continues to uncover new applications for this compound,3-Methoxy-5-methyl-2'-(trifluoromethoxy)biphenyl is poised to play an important role in shaping the future of chemical innovation.

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